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Compound of Interest

Compound Name: XY028-133

Cat. No.: B8103481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of solutions containing

XY028-133, a PROTAC-based CDK4/6 degrader. The information is intended to guide

researchers in preparing stable and effective solutions for both in vitro and in vivo studies.

Compound Information
Parameter Value Reference

Compound Name XY028-133

Molecular Formula C53H67N11O7S

Molecular Weight 1002.23 g/mol

Description

A PROTAC (Proteolysis

Targeting Chimera) that

induces the degradation of

CDK4 and CDK6 proteins. It is

composed of ligands for the

von Hippel-Lindau (VHL) E3

ubiquitin ligase and CDK4/6.

Primary Use

Research tool for studying the

cell cycle and cancer biology.

For research use only.
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Storage and Stability
Proper storage of XY028-133 is critical to maintain its chemical integrity and biological activity.

Below are the recommended storage conditions for both the lyophilized powder and prepared

solutions.

Form
Storage
Temperature

Shelf Life
Special
Instructions

Lyophilized Powder -20°C 36 months Keep desiccated.

Stock Solution -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles. Store in a

sealed container,

away from moisture

and light.

Stock Solution -20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles. Store in a

sealed container,

away from moisture

and light.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of XY028-133 in Dimethyl

Sulfoxide (DMSO). This is a common starting concentration for subsequent dilutions for in vitro

experiments.

Materials:

XY028-133 lyophilized powder

Anhydrous/sterile DMSO (Dimethyl Sulfoxide)
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Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Protocol:

Equilibration: Allow the vial of XY028-133 lyophilized powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh a specific amount of XY028-133 powder. For example, to

prepare 1 mL of a 10 mM stock solution, you would need 10.02 mg of the compound

(Molecular Weight: 1002.23 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the weighed powder. For 10.02 mg of

XY028-133, add 1 mL of DMSO to achieve a 10 mM concentration.

Solubilization: Vortex the solution for 1-2 minutes to ensure complete dissolution. Gentle

warming (e.g., in a 37°C water bath for 5-10 minutes) may aid in solubilization if necessary.

Visually inspect the solution to ensure no particulates are present.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This is crucial to prevent degradation from repeated freeze-thaw

cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).

Preparation of Working Solutions for Cell-Based Assays
Working solutions are prepared by diluting the high-concentration stock solution in the

appropriate cell culture medium.

Materials:
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10 mM XY028-133 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile tubes and micropipettes

Protocol:

Thawing: Thaw a single aliquot of the 10 mM XY028-133 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentrations. For example, to treat cells with 1 µM XY028-133, you can

perform a 1:1000 dilution of the 10 mM stock solution directly into the culture medium.

Vehicle Control: It is critical to include a vehicle control in your experiments. This should

contain the same final concentration of DMSO as the highest concentration of XY028-133
used for treatment.

Application: Add the final diluted solutions to your cell cultures. Ensure gentle mixing for

uniform distribution.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for preparing XY028-133 solutions for

experimental use.
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Stock Solution Preparation

Working Solution Preparation

Start: Lyophilized XY028-133

Weigh Compound

Equilibrate to RT

Add DMSO

Vortex to Dissolve

10 mM Stock Solution

Aliquot

Store at -80°C or -20°C

Thaw Aliquot

Dilute in Culture Medium

Final Working Solution

Treat Cells
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Caption: Workflow for XY028-133 solution preparation.
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Disclaimer
The provided protocols are intended as a general guide. Researchers should independently

validate the solubility and stability of XY028-133 in their specific experimental systems. It is

recommended to consult the manufacturer's product datasheet for the most up-to-date

information. All handling of chemical reagents should be performed in accordance with

institutional safety guidelines.

To cite this document: BenchChem. [Application Notes and Protocols: XY028-133 Solution
Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8103481#protocol-for-xy028-133-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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